Cas no 62400-47-9 (Heptanamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

• Product Name: Heptanamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• CAS No: 62400-47-9
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 446169
• PubChem ID: 20394382
• Update Time: 2025-04-19

Heptanamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• N-(1,3,5-trimethylpyrazol-4-yl)heptanamide
• SCHEMBL11562265
• 62400-47-9
• DTXSID50606692
• N-(1,3,5-Trimethyl-1H-pyrazol-4-yl)heptanamide

• Inchi： 1S/C13H23N3O/c1-5-6-7-8-9-12(17)14-13-10(2)15-16(4)11(13)3/h5-9H2,1-4H3,(H,14,17)
• InChI Key： BWPRRQMDBJQKHV-UHFFFAOYSA-N
• SMILES： O=C(CCCCCC)NC1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 237.18429
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 46.92